N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide

• IUPAC Name: N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide
• InChI: InChI=1S/C11H20N2O2/c1-9(12-10(2)14)11(15)13-7-5-3-4-6-8-13/h9H,3-8H2,1-2H3,(H,12,14)
• InChI Key: PYXOYQSWQBTEEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCCCC1)NC(=O)C
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

“N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide” is a chemical compound with the CAS Number: 1280794-18-4. It has a molecular weight of 212.29. The IUPAC name for this compound is N-[2-(1-azepanyl)-1-methyl-2-oxoethyl]acetamide.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H20N2O2/c1-9(12-10(2)14)11(15)13-7-5-3-4-6-8-13/h9H,3-8H2,1-2H3,(H,12,14). This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular formula of C11H20N2O2. The compound has a molecular weight of 212.29.

Mechanism of Action

The mechanism of action of N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide is not fully understood, but it is believed to interact with various enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain enzymes, which may have implications for the development of new drugs.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of various enzymes and proteins, which may have implications for the treatment of certain diseases. Additionally, this compound has been shown to have antioxidant properties, which may have implications for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide in lab experiments is its potential as a tool for studying enzyme kinetics and protein structure. Additionally, this compound has been shown to have antioxidant properties, which may be useful in the study of oxidative stress-related diseases. However, one limitation of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide. One area of interest is the development of new drugs that target enzymes and proteins that interact with this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the prevention and treatment of diseases.

Synthesis Methods

The synthesis of N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide can be achieved through the reaction of caprolactam with hydroxylamine hydrochloride in the presence of a catalyst. This reaction results in the formation of caprolactam oxime, which can then be acetylated to produce the final product.

Scientific Research Applications

N-[1-(azepan-1-yl)-1-oxopropan-2-yl]acetamide has been used in various scientific research studies, particularly in the field of biochemistry. This compound has been shown to have potential applications in the study of enzyme kinetics, protein structure, and drug discovery.